2-Bromo-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-one
Overview
Description
“2-bromo-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-one” is a chemical compound with the molecular formula C9H7BrF2O2 . It is a derivative of α-haloacetophenone . The compound has a molecular weight of 265.05 g/mol .
Molecular Structure Analysis
The linear formula of this compound is CH3OC6H4COCH2Br . The InChI code is 1S/C9H7BrF2O2/c1-14-9-2-5(8(13)4-10)6(11)3-7(9)12/h2-3H,4H2,1H3 . The compound’s structure includes a bromine atom attached to a carbon atom, which is double-bonded to an oxygen atom and single-bonded to another carbon atom. This carbon atom is also bonded to a phenyl ring, which has two fluorine atoms and a methoxy group attached .Physical And Chemical Properties Analysis
The compound has a molecular weight of 265.05 g/mol . Unfortunately, other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the sources.Mechanism of Action
Target of Action
The primary target of 2-bromo-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-one is the Protein Tyrosine Phosphatase (PTP) . PTPs are enzymes that remove phosphate groups from phosphorylated tyrosine residues on proteins. By doing so, they play a crucial role in cellular processes such as cell growth, differentiation, mitotic cycle, and oncogenic transformation .
Mode of Action
This compound acts as a PTP inhibitor . It has been shown to inhibit the activity of PTPs, specifically SHP-1 and PTP1B . The compound achieves this by forming a covalent bond with the SHP-1 , thereby preventing it from dephosphorylating its substrate proteins. This results in an increase in the level of phosphorylated proteins in the cell .
Biochemical Pathways
By inhibiting PTPs, this compound affects several biochemical pathways. One of the key pathways affected is the angiogenesis pathway . The compound exhibits anti-angiogenic activity, which means it can inhibit the formation of new blood vessels . This could potentially limit the supply of oxygen and nutrients to certain cells, such as cancer cells, thereby inhibiting their growth .
Pharmacokinetics
It is known that the compound is soluble in dmso, water (partly miscible), most organic solvents, and methanol This suggests that it could be well-absorbed in the body
Result of Action
The inhibition of PTPs by this compound leads to an increase in the level of phosphorylated proteins in the cell . This can affect various cellular processes, including cell growth and differentiation . Additionally, its anti-angiogenic activity can inhibit the growth of certain cells by limiting their supply of oxygen and nutrients .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
2-Bromo-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-one has been shown to interact with protein tyrosine phosphatases (PTPs), specifically SHP-1 and PTP1B . These enzymes play crucial roles in cellular signaling pathways, particularly those involved in cell growth, differentiation, and metabolic control. The compound forms a covalent bond with these enzymes, inhibiting their activity .
Cellular Effects
The inhibition of PTPs by this compound can have significant effects on cellular processes. By inhibiting PTPs, this compound can alter the balance of phosphorylation in the cell, potentially affecting numerous signaling pathways. This could lead to changes in gene expression, cellular metabolism, and other cellular functions .
Molecular Mechanism
At the molecular level, this compound acts as a potent inhibitor of PTPs. It achieves this through a covalent interaction with the enzymes, specifically binding to the catalytic site and preventing the dephosphorylation of target proteins . This can lead to an accumulation of phosphorylated proteins and a subsequent alteration of cellular signaling pathways.
Metabolic Pathways
The specific metabolic pathways that this compound is involved in are not currently known. It is known to interact with PTPs
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-one involves the bromination of 1-(4,5-difluoro-2-methoxyphenyl)ethan-1-one using bromine in acetic acid.", "Starting Materials": [ "1-(4,5-difluoro-2-methoxyphenyl)ethan-1-one", "Bromine", "Acetic acid" ], "Reaction": [ "To a solution of 1-(4,5-difluoro-2-methoxyphenyl)ethan-1-one in acetic acid, add bromine dropwise with stirring.", "Maintain the reaction mixture at room temperature for several hours until the reaction is complete.", "Extract the product with a suitable solvent and purify by recrystallization or column chromatography to obtain 2-bromo-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-one." ] } | |
CAS RN |
1806330-77-7 |
Molecular Formula |
C9H7BrF2O2 |
Molecular Weight |
265.05 g/mol |
IUPAC Name |
2-bromo-1-(4,5-difluoro-2-methoxyphenyl)ethanone |
InChI |
InChI=1S/C9H7BrF2O2/c1-14-9-3-7(12)6(11)2-5(9)8(13)4-10/h2-3H,4H2,1H3 |
InChI Key |
RLKKPTYQQZDWGP-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC(=C(C=C1C(=O)CBr)F)F |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
